Cas no 117258-25-0 (3H-1,2,4-Triazol-3-one,5-(3-butoxy-4-methoxyphenyl)-2,4-dihydro-4-methyl-)
117258-25-0 structure
Product Name:3H-1,2,4-Triazol-3-one,5-(3-butoxy-4-methoxyphenyl)-2,4-dihydro-4-methyl-
CAS No:117258-25-0
MF:C14H19N3O3
MW:277.318963289261
CID:213657
PubChem ID:3088278
Update Time:2025-04-19
3H-1,2,4-Triazol-3-one,5-(3-butoxy-4-methoxyphenyl)-2,4-dihydro-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazol-3-one,5-(3-butoxy-4-methoxyphenyl)-2,4-dihydro-4-methyl-
- 3-(3-butoxy-4-methoxyphenyl)-4-methyl-1H-1,2,4-triazol-5-one
- 4H-1,2,4-triazol-3-ol, 5-(3-butoxy-4-methoxyphenyl)-4-methyl-
- 5-(3-butoxy-4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-ol
- 117258-25-0
- SCHEMBL9257353
- 2,4-Dihydro-5-(3-butoxy-4-methoxyphenyl)-4-methyl-3H-1,2,4-triazol-3-one
- DTXSID00151743
- 3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-(3-butoxy-4-methoxyphenyl)-4-methyl-
- CHEMBL92504
- BRN 4193690
-
- Inchi: 1S/C14H19N3O3/c1-4-5-8-20-12-9-10(6-7-11(12)19-3)13-15-16-14(18)17(13)2/h6-7,9H,4-5,8H2,1-3H3,(H,16,18)
- InChI Key: CYEWSOZUGCJHTR-UHFFFAOYSA-N
- SMILES: O(C1C(=CC=C(C=1)C1=NNC(N1C)=O)OC)CCCC
Computed Properties
- Exact Mass: 277.14277
- Monoisotopic Mass: 277.14264148g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 63.2Ų
Experimental Properties
- PSA: 69.4
3H-1,2,4-Triazol-3-one,5-(3-butoxy-4-methoxyphenyl)-2,4-dihydro-4-methyl- Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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